Cas no 63358-10-1 (N/A)

N/A structure
N/A structure
Product Name:N/A
CAS No:63358-10-1
MF:C25H32O10
MW:492.515588760376
CID:2076325
PubChem ID:131751348
Update Time:2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

    • 2-[[7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-6-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl]methoxy]-5-(hydroxymethyl)oxolane-3,4-diol
    • CHEBI:169115
    • Isolariciresinol 9'-O-alpha-L-arabinofuranoside
    • Isolariciresinol 9'-O-a-L-arabinofuranoside
    • 63358-10-1
    • I+/--L-Arabinofuranoside, [1,2,3,4-tetrahydro-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-6-methoxy-2-naphthalenyl]methyl, [1S-(1I+/-,2I(2),3I+/-)]-
    • DTXSID201100271
    • N/A
    • Inchi: 1S/C25H32O10/c1-32-19-6-12(3-4-17(19)28)22-15-8-18(29)20(33-2)7-13(15)5-14(9-26)16(22)11-34-25-24(31)23(30)21(10-27)35-25/h3-4,6-8,14,16,21-31H,5,9-11H2,1-2H3
    • InChI Key: HLTAJPBMZNNKMA-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(CO)O1)O)O)CC1C(C2C=CC(=C(C=2)OC)O)C2C=C(C(=CC=2CC1CO)OC)O

Computed Properties

  • Exact Mass: 492.19954721g/mol
  • Monoisotopic Mass: 492.19954721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 158Ų
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